Cas no 2137675-42-2 (Benzoic acid, 2-hydroxy-5-(4-piperidinyl)-, hydrobromide (1:1))

Benzoic acid, 2-hydroxy-5-(4-piperidinyl)-, hydrobromide (1:1) is a chemically synthesized organic compound featuring a benzoic acid core substituted with a hydroxyl group at the 2-position and a 4-piperidinyl moiety at the 5-position. The hydrobromide salt form enhances its stability and solubility, making it suitable for analytical and pharmaceutical research applications. Its structural features, including the piperidine ring, suggest potential utility as an intermediate in medicinal chemistry, particularly for targeting central nervous system (CNS) pathways. The compound’s well-defined salt form ensures consistent purity and handling properties, supporting reproducibility in experimental settings.
Benzoic acid, 2-hydroxy-5-(4-piperidinyl)-, hydrobromide (1:1) structure
2137675-42-2 structure
Product Name:Benzoic acid, 2-hydroxy-5-(4-piperidinyl)-, hydrobromide (1:1)
CAS No:2137675-42-2
MF:C12H16BrNO3
MW:302.164342880249
CID:5257046
Update Time:2025-06-08

Benzoic acid, 2-hydroxy-5-(4-piperidinyl)-, hydrobromide (1:1) Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid, 2-hydroxy-5-(4-piperidinyl)-, hydrobromide (1:1)
    • Inchi: 1S/C12H15NO3.BrH/c14-11-2-1-9(7-10(11)12(15)16)8-3-5-13-6-4-8;/h1-2,7-8,13-14H,3-6H2,(H,15,16);1H
    • InChI Key: APBKXQYSSPLYPY-UHFFFAOYSA-N
    • SMILES: C(C1=C(C=CC(C2CCNCC2)=C1)O)(=O)O.Br

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Additional information on Benzoic acid, 2-hydroxy-5-(4-piperidinyl)-, hydrobromide (1:1)

Benzoic acid, 2-hydroxy-5-(4-piperidinyl)-, hydrobromide (1:1) (CAS No. 2137675-42-2)

Benzoic acid, 2-hydroxy-5-(4-piperidinyl)-, hydrobromide (1:1) (CAS No. 2137675-42-2) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a benzoic acid moiety, a hydroxyl group, and a piperidine ring, all of which contribute to its potential therapeutic applications.

The benzoic acid core of this compound is a well-known aromatic carboxylic acid that has been widely studied for its antimicrobial and preservative properties. The presence of the hydroxyl group at the 2-position adds polarity and can influence the compound's solubility and reactivity. The piperidine ring, particularly when substituted at the 4-position, introduces additional complexity and can modulate the compound's biological activity through interactions with specific receptors or enzymes.

The hydrobromide salt form of this compound is often preferred in pharmaceutical formulations due to its improved stability and solubility. The formation of a 1:1 salt with hydrobromic acid ensures that the compound can be effectively delivered to target tissues and maintain its therapeutic efficacy.

Recent research has focused on the potential of Benzoic acid, 2-hydroxy-5-(4-piperidinyl)-, hydrobromide (1:1) as a novel therapeutic agent for various diseases. Studies have shown that this compound exhibits potent anti-inflammatory and analgesic properties, making it a promising candidate for the treatment of chronic pain and inflammatory conditions. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound effectively inhibited the production of pro-inflammatory cytokines in vitro, suggesting its potential as an anti-inflammatory agent.

In addition to its anti-inflammatory effects, Benzoic acid, 2-hydroxy-5-(4-piperidinyl)-, hydrobromide (1:1) has also been investigated for its neuroprotective properties. Research conducted by a team at the University of California found that this compound could protect neuronal cells from oxidative stress-induced damage, potentially offering therapeutic benefits for neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

The pharmacokinetic profile of Benzoic acid, 2-hydroxy-5-(4-piperidinyl)-, hydrobromide (1:1) has been extensively studied to optimize its use in clinical settings. Preclinical studies have shown that this compound exhibits good oral bioavailability and a favorable distribution profile, allowing it to reach target tissues effectively. Furthermore, its metabolic stability has been evaluated in various animal models, indicating that it undergoes minimal first-pass metabolism and maintains its activity over an extended period.

Clinical trials are currently underway to assess the safety and efficacy of Benzoic acid, 2-hydroxy-5-(4-piperidinyl)-, hydrobromide (1:1) in human subjects. Early results from phase I trials have shown promising outcomes with no significant adverse effects reported at therapeutic doses. These findings have paved the way for further clinical investigations to explore the full potential of this compound in treating various medical conditions.

In conclusion, Benzoic acid, 2-hydroxy-5-(4-piperidinyl)-, hydrobromide (1:1) (CAS No. 2137675-42-2) represents a promising candidate in the development of new therapeutic agents for inflammatory and neurodegenerative diseases. Its unique chemical structure and favorable pharmacological properties make it an attractive target for further research and development in the pharmaceutical industry.

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